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Abstract

Menthyl anthranilate, a key compound in various industrial applications, is often a subject of
inquiry regarding its natural origins and biosynthesis. This technical guide clarifies the current
scientific understanding of menthyl anthranilate, focusing on its occurrence and synthesis.
Contrary to its close relative, methyl anthranilate, there is no substantive evidence to suggest
that menthyl anthranilate is a naturally occurring compound. Consequently, a natural
biosynthetic pathway has not been identified. This document provides a comprehensive
overview of the chemical synthesis of menthyl anthranilate, including detailed experimental
protocols and a discussion of potential enzymatic synthesis routes. Physicochemical data is
presented in a structured format to aid researchers.

Natural Occurrence: A Notable Absence

Extensive reviews of scientific literature and chemical databases reveal a significant lack of
evidence for the natural occurrence of menthyl anthranilate in plants, essential oils, or any
other natural sources. This stands in stark contrast to methyl anthranilate, a structurally similar
compound, which is a well-documented natural product found in Concord grapes (Vitis
labrusca), jasmine, bergamot, and a variety of other plants. The distinct "grapey" aroma of
many of these natural sources is attributed to methyl anthranilate.
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Given the absence of menthyl anthranilate in nature, there is no known natural biosynthesis

pathway for this compound. The enzymatic machinery for the esterification of anthranilic acid

with menthol has not been observed in any organism. Therefore, for practical and research

purposes, menthyl anthranilate should be considered a synthetic compound.

Physicochemical Properties

A summary of the key physicochemical properties of menthyl anthranilate is provided in Table

1. This data is essential for its application in research and development, particularly in

formulations for cosmetics and sunscreens where it is used as a UV-A absorber.[1][2]

Property Value
Molecular Formula C17H25NO2
Molecular Weight 275.39 g/mol
CAS Number 134-09-8
Colorless or pale yellow oil with a distinct bluish
Appearance
fluorescence
Melting Point 62.5-63.5 °C
Boiling Point 177-179 °C at 3 mmHg
Density 1.037 g/cm3 at 35 °C
N Soluble in oil, alcohol, and dilute aqueous acids.
Solubility

Insoluble in water.

UV Absorption Maxima

220, 249, 340 nm (in ethanol)

Fluorescence Emission

405 nm (in ethanol)

Synthesis of Menthyl Anthranilate

Menthyl anthranilate is primarily produced through chemical synthesis. Two main routes are

commonly employed: direct esterification and transesterification. Additionally, enzymatic

synthesis presents a potential "green” alternative.
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Chemical Synthesis Pathways

The chemical synthesis of menthyl anthranilate can be achieved through two primary
methods, both of which are detailed below.

This method involves the reaction of anthranilic acid with menthol in the presence of an acid
catalyst to form the menthyl ester.

Direct Esterification of Anthranilic Acid

Anthranilic Acid Menthol
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Direct Esterification Pathway

An alternative route involves the transesterification of a more readily available ester, such as
methyl anthranilate, with menthol. This reaction is typically catalyzed by a base, such as
sodium methylate.
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Transesterification Pathway

Methyl Anthranilate Menthol
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Transesterification Pathway

Potential Enzymatic Synthesis (In Vitro Biosynthesis)

While a natural in vivo biosynthesis pathway for menthyl anthranilate is unknown, in vitro
enzymatic synthesis offers a potential biocatalytic route. Lipases are versatile enzymes known
to catalyze esterification reactions in non-aqueous media. The synthesis of other menthyl
esters and the lipase-catalyzed production of methyl anthranilate have been successfully
demonstrated.[3][4] This suggests that a similar approach could be employed for menthyl

anthranilate.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b129310?utm_src=pdf-body-img
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.beilstein-archives.org/xiv/download/pdf/202045-pdf
https://pubmed.ncbi.nlm.nih.gov/23420098/
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Enzymatic Synthesis

Reactants Reaction Conditions

- Organic Solvent (e.g., Hexane)

Anthranilic Acid
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Proposed Lipase-Catalyzed Synthesis

Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis of menthyl
anthranilate.

Protocol for Direct Esterification

Objective: To synthesize menthyl anthranilate via acid-catalyzed esterification of anthranilic
acid and menthol.

Materials:

Anthranilic acid

Menthol

Concentrated sulfuric acid (H2S0a)

Toluene
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e Sodium bicarbonate (NaHCO3) solution (5% w/v)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask with reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve anthranilic acid (1 equivalent) and menthol (1.2
equivalents) in toluene.

o Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5 mol%) to the
stirring solution.

» Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Transfer the reaction mixture to a separatory funnel and wash sequentially with water, 5%
sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain the crude product.

e The crude menthyl anthranilate can be further purified by vacuum distillation or column
chromatography.

Protocol for Transesterification
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Objective: To synthesize menthyl anthranilate via base-catalyzed transesterification of methyl
anthranilate and menthol.

Materials:

Methyl anthranilate

e Menthol

e Sodium methylate (NaOMe)

e Toluene

e Ammonium chloride (NH4Cl) solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask with distillation setup
e Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

Combine methyl anthranilate (1 equivalent) and menthol (1.5 equivalents) in a round-bottom
flask equipped with a distillation apparatus.

e Add a catalytic amount of sodium methylate (approximately 5 mol%).

o Heat the mixture and slowly distill off the methanol byproduct to drive the reaction to
completion.

o Monitor the reaction progress by TLC or Gas Chromatography (GC).
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Once the reaction is complete, cool the mixture to room temperature and dissolve it in
toluene.

Wash the organic solution with saturated ammonium chloride solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure.

Purify the resulting crude menthyl anthranilate by vacuum distillation.

Proposed Protocol for Enzymatic Synthesis

Objective: To explore the feasibility of synthesizing menthyl anthranilate using a lipase-

catalyzed esterification.

Materials:

Anthranilic acid

Menthol

Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)
Anhydrous hexane (or another suitable organic solvent)

Molecular sieves (3A)

Orbital shaker incubator

Gas chromatograph (GC) for analysis

Procedure:

In a sealed flask, combine anthranilic acid (1 mmol) and menthol (1.5 mmol) in 10 mL of
anhydrous hexane.

Add immobilized lipase (e.g., 50 mg of Novozym 435) and molecular sieves to the reaction
mixture to remove the water byproduct.
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 Incubate the flask in an orbital shaker at a controlled temperature (e.g., 50-60°C) and
agitation speed (e.g., 200 rpm).

» Periodically take aliquots from the reaction mixture and analyze the conversion to menthyl
anthranilate by GC.

« After the reaction reaches equilibrium or the desired conversion, filter off the immobilized
enzyme for potential reuse.

o Evaporate the solvent to obtain the product. Further purification can be achieved by column
chromatography if necessary.

Quantitative Data on Synthesis

The yield of menthyl anthranilate can vary depending on the synthetic route and reaction
conditions. Table 2 provides typical yields for the synthesis of anthranilate and menthyl esters
from the literature, which can serve as a benchmark for the synthesis of menthyl anthranilate.

Synthesis Method Reactants Catalyst/Enzyme Typical Yield (%)
Chemical Synthesis Methyl anthranilate, ]

o Sodium methylate ~66%
(Transesterification) Menthol

Enzymatic Synthesis

o Menthol, Butyric Thermostable T1
(Esterification of ] ] >99%
anhydride lipase
Menthyl Butyrate)
Enzymatic Synthesis N ) ) )
o Anthranilic acid, Candida cylindracea
(Esterification of ) ~5.4%
Methanol lipase

Methyl Anthranilate)

Conclusion

Menthyl anthranilate is a synthetic compound with no known natural occurrence or
biosynthetic pathway. Its production relies on chemical synthesis, primarily through direct
esterification or transesterification. The potential for a more sustainable, enzyme-catalyzed
synthesis exists and warrants further investigation, drawing upon successful methodologies for
similar ester compounds. This guide provides the foundational technical information, including
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physicochemical properties and detailed synthesis protocols, to support further research and
development of menthyl anthranilate for its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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